![molecular formula C14H12ClFN2O B4285239 N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea](/img/structure/B4285239.png)
N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea
Overview
Description
N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea, commonly known as CFTR inhibitor, is a small molecule drug that has been developed to treat cystic fibrosis. This drug works by inhibiting the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for transporting chloride ions in and out of cells.
Scientific Research Applications
N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea inhibitor has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to be effective in treating cystic fibrosis, a genetic disorder that affects the lungs, pancreas, and other organs. This compound inhibitor works by correcting the defective chloride transport in the cells of cystic fibrosis patients.
Mechanism of Action
N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea inhibitor works by inhibiting the function of the this compound protein. The this compound protein is responsible for transporting chloride ions in and out of cells. In cystic fibrosis patients, the this compound protein is defective, leading to a buildup of mucus in the lungs and other organs. This compound inhibitor works by blocking the function of the defective this compound protein, allowing for normal chloride transport and reducing mucus buildup.
Biochemical and Physiological Effects
This compound inhibitor has been shown to have a number of biochemical and physiological effects. It has been shown to reduce mucus buildup in the lungs of cystic fibrosis patients, improve lung function, and reduce the risk of lung infections. This compound inhibitor has also been shown to improve pancreatic function in cystic fibrosis patients.
Advantages and Limitations for Lab Experiments
N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea inhibitor has a number of advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. It has also been extensively studied in scientific research, making it a well-characterized drug. However, this compound inhibitor has some limitations for lab experiments. It is a potent inhibitor of this compound protein function, which can make it difficult to study the effects of this compound protein in cells.
Future Directions
There are a number of future directions for the study of N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea inhibitor. One area of research is the development of more potent and selective this compound inhibitors. Another area of research is the study of this compound inhibitor in combination with other drugs for the treatment of cystic fibrosis. Additionally, there is ongoing research into the use of this compound inhibitor for the treatment of other diseases, such as chronic obstructive pulmonary disease (COPD) and asthma.
Conclusion
In conclusion, this compound inhibitor is a small molecule drug that has been developed to treat cystic fibrosis. It works by inhibiting the function of the this compound protein, which is responsible for transporting chloride ions in and out of cells. This compound inhibitor has been extensively studied in scientific research and has been shown to have a number of biochemical and physiological effects. While this compound inhibitor has some limitations for lab experiments, there are a number of future directions for the study of this drug.
Properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-3-(4-fluorophenyl)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClFN2O/c15-11-3-1-2-10(8-11)9-17-14(19)18-13-6-4-12(16)5-7-13/h1-8H,9H2,(H2,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUIYRDYQSCOBSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CNC(=O)NC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.